1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-(naphthalen-1-yl)ethanone hydrochloride

• IUPAC Name: 1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-2-naphthalen-1-ylethanone;hydrochloride
• InChI: InChI=1S/C20H22N4O.ClH/c1-22-10-9-21-20(22)24-13-11-23(12-14-24)19(25)15-17-7-4-6-16-5-2-3-8-18(16)17;/h2-10H,11-15H2,1H3;1H
• InChI Key: JKWADYUSNBVPCC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)C(=O)CC3=CC=CC4=CC=CC=C43.Cl
• Molecular Formula: C20H23ClN4O
• Molecular Weight: 370.9 g/mol

Description

1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-(naphthalen-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C20H23ClN4O and its molecular weight is 370.88. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

One significant application of this compound is in the development of potential anticonvulsant agents. Research has demonstrated that derivatives of naphthalen-2-yl acetate, related in structure to the compound of interest, exhibit promising anticonvulsant activity. These compounds have shown significant efficacy in delaying strychnine-induced seizures, suggesting a potential for CNS depressant activity via modulation of benzodiazepine allosteric sites in GABA-A receptors (Ghareb et al., 2017).

Antibacterial and Antifungal Activities

Another research domain involves the synthesis and evaluation of azole-containing piperazine derivatives for their antibacterial and antifungal properties. Preliminary results indicate that these compounds display moderate to significant antimicrobial efficacy against various strains, showcasing broad-spectrum activity comparable to standard drugs like chloramphenicol and fluconazole (Gan et al., 2010).

Anti-inflammatory Activity

Additionally, novel derivatives have been synthesized and evaluated for their anti-inflammatory potential. Some synthesized compounds have shown promising in-vitro and in-vivo anti-inflammatory activity, highlighting the therapeutic potential of piperazine derivatives in treating inflammation (Ahmed et al., 2017).

Anti-HIV Activity

Research has also extended into the synthesis and evaluation of new 5-substituted piperazinyl-4-nitroimidazole derivatives as potential non-nucleoside reverse transcriptase inhibitors for HIV-1 and HIV-2. These studies aim to develop new therapeutic agents to combat HIV/AIDS, with some compounds showing promise in preliminary screenings (Al-Masoudi et al., 2007).